N-(4-(diisopropylamino)but-2-yn-1-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[4-[di(propan-2-yl)amino]but-2-ynyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H24N2O2/c1-14(2)21(15(3)4)12-8-7-11-20-19(22)18-13-16-9-5-6-10-17(16)23-18/h5-6,9-10,13-15H,11-12H2,1-4H3,(H,20,22)
• InChI Key: MEDNWGQYKJIEOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#CCNC(=O)C1=CC2=CC=CC=C2O1)C(C)C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

Benzofuran is a heterocyclic compound that is made up of a fused benzene and furan ring. Compounds with a benzofuran core are found in a variety of natural products and synthetic materials. The compound you mentioned also contains a diisopropylamino group and a carboxamide group, which could potentially alter its properties and biological activity.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be quite complex, with the benzofuran ring system providing a rigid, planar structure that can participate in pi-stacking interactions. The presence of the diisopropylamino group and the carboxamide group in the compound you mentioned would add additional complexity to the molecular structure.

Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions, largely dependent on the functional groups present in the molecule. The diisopropylamino group and the carboxamide group in the compound you mentioned could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can be influenced by the presence of different functional groups. For example, the presence of the diisopropylamino group and the carboxamide group in the compound you mentioned could potentially affect its solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Potential

Compounds similar to N-(4-(diisopropylamino)but-2-yn-1-yl)benzofuran-2-carboxamide have shown good antimicrobial potential. They are studied for their effectiveness against a range of microbial pathogens, which could lead to the development of new antibiotics.

Antitumor Activity

Some derivatives of this compound have been evaluated for their antitumor potential. They are tested against different cancer cell lines to determine their efficacy in inhibiting cancer cell growth and survival.

Synthesis of Imidazole Derivatives

Imidazole derivatives, which have a broad range of chemical and biological properties, can be synthesized using this compound as a precursor. These derivatives are important in the development of drugs with various pharmacological activities.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely and is largely dependent on the specific biological target. Without more specific information, it’s difficult to predict the mechanism of action of the compound you mentioned.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely depending on the specific compound. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Benzofuran derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on the development of new synthetic methods, the discovery of new biological targets, and the design of new benzofuran-based drugs.